Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate

• IUPAC Name: methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate
• InChI: InChI=1S/C11H15N3O2/c1-16-11(15)8-2-3-9(6-8)14-10-7-12-4-5-13-10/h4-5,7-9H,2-3,6H2,1H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key: CVGTXWMAYPHXPU-BDAKNGLRSA-N
• Canonical SMILES: COC(=O)C1CCC(C1)NC2=NC=CN=C2
• Isomeric SMILES: COC(=O)[C@@H]1CC[C@@H](C1)NC2=NC=CN=C2
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate, also known as MPPC, is a compound that has gained significant attention in scientific research due to its potential applications in pharmaceuticals and medicinal chemistry. MPPC is a cyclopentane-based molecule that contains a pyrazine ring and an amino group.

Scientific Research Applications

Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has also been investigated for its potential as a selective COX-2 inhibitor, which is an enzyme involved in inflammation and pain. Additionally, Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been studied for its potential as a novel antimalarial agent.

Mechanism of Action

The mechanism of action of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate is not fully understood, but it is believed to act by inhibiting key enzymes involved in cancer cell proliferation and inflammation. Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its antitumor activity. Additionally, Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been shown to inhibit the activity of COX-2, which may reduce inflammation and pain.
Biochemical and Physiological Effects:
Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory properties, Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been shown to exhibit antifungal and antibacterial activity. It has also been shown to have a positive effect on glucose metabolism and insulin sensitivity, which may make it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate is its potential as a novel therapeutic agent for various diseases. It has been shown to exhibit significant activity against cancer cells and may have potential as a selective COX-2 inhibitor. Additionally, Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate has been shown to have a variety of other biochemical and physiological effects, which may make it a useful tool in scientific research.
However, there are also some limitations to using Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate in lab experiments. The synthesis of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate is moderately difficult and requires careful purification to obtain a pure product. Additionally, the mechanism of action of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate. One potential area of research is to further investigate its antitumor activity and potential as a selective COX-2 inhibitor. Additionally, more research is needed to fully understand the mechanism of action of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate and its effects on various biochemical pathways. Finally, there is potential for Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate to be used in combination with other therapeutic agents to enhance its activity and effectiveness.

Synthesis Methods

The synthesis of Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate involves the reaction of cyclopentanone with pyrazine-2-carboxylic acid in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with methyl chloroformate to yield Methyl (1R,3S)-3-(pyrazin-2-ylamino)cyclopentane-1-carboxylate. The overall yield of this process is moderate, and it requires careful purification to obtain a pure product.